Dimethyl 2-{[5-(4-methoxy-2-nitrophenyl)-2-furoyl]amino}terephthalate

• Molecular Formula: C22H18N2O9
• Molecular Weight: 454.4 g/mol
• IUPAC Name: dimethyl 2-[[5-(4-methoxy-2-nitrophenyl)furan-2-carbonyl]amino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C22H18N2O9/c1-30-13-5-7-15(17(11-13)24(28)29)18-8-9-19(33-18)20(25)23-16-10-12(21(26)31-2)4-6-14(16)22(27)32-3/h4-11H,1-3H3,(H,23,25)
• InChI Key: HLZTZOLJRVXZGS-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C2=CC=C(O2)C(=O)NC3=C(C=CC(=C3)C(=O)OC)C(=O)OC)[N+](=O)[O-]

Description

Dimethyl 2-{[5-(4-methoxy-2-nitrophenyl)-2-furoyl]amino}terephthalate, also known as DMNT, is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of protein-protein interactions and has shown promising results in the treatment of various diseases. In

Mechanism of Action

Dimethyl 2-{[5-(4-methoxy-2-nitrophenyl)-2-furoyl]amino}terephthalate works by binding to the surface of proteins and inhibiting their interactions with other proteins. This disruption of protein-protein interactions can prevent the formation of protein complexes that are essential for the survival and growth of cancer cells and viruses.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and viruses, reduce inflammation, and improve insulin sensitivity. This compound has also been found to have a neuroprotective effect and may have potential in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Dimethyl 2-{[5-(4-methoxy-2-nitrophenyl)-2-furoyl]amino}terephthalate has several advantages for lab experiments. It is a potent inhibitor of protein-protein interactions, which makes it a valuable tool for studying protein complexes. This compound is also relatively easy to synthesize and can be produced in large quantities. However, this compound has limitations as well. It can be toxic to cells at high concentrations and may have off-target effects on other proteins.

Future Directions

There are several future directions for the research on Dimethyl 2-{[5-(4-methoxy-2-nitrophenyl)-2-furoyl]amino}terephthalate. One direction is the development of this compound-based drugs for the treatment of cancer and viral infections. Another direction is the study of this compound's potential in the treatment of inflammatory and neurodegenerative diseases. Additionally, further research is needed to understand the off-target effects of this compound and to develop more specific inhibitors of protein-protein interactions.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in scientific research. It is a potent inhibitor of protein-protein interactions and has potential in the treatment of various diseases. This compound has several advantages for lab experiments, but also has limitations. Future research on this compound could lead to the development of new drugs for the treatment of cancer, viral infections, and other diseases.

Synthesis Methods

Dimethyl 2-{[5-(4-methoxy-2-nitrophenyl)-2-furoyl]amino}terephthalate can be synthesized using a multi-step process that involves the reaction of various chemicals. The synthesis method starts with the reaction of 4-methoxy-2-nitrobenzoyl chloride with furfurylamine to form 5-(4-methoxy-2-nitrophenyl)-2-furoylamine. This intermediate product is then reacted with terephthalic acid and dimethyl sulfate to form this compound.

Scientific Research Applications

Dimethyl 2-{[5-(4-methoxy-2-nitrophenyl)-2-furoyl]amino}terephthalate has been extensively studied for its potential application in various scientific research fields. It has been shown to inhibit protein-protein interactions, which makes it a promising candidate for the treatment of cancer, viral infections, and other diseases. This compound has also been found to have anti-inflammatory properties and has shown potential in the treatment of inflammatory diseases.